Cas no 2320208-47-5 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 2320208-47-5
• MF: C₁₅H₂₃NO₅S
• MW: 329.411823511124
• CID: 6335914
• PubChem ID: 132451039
• Update Time: 2025-06-10

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2,5-dimethylbenzenesulfonamide
• AKOS040704638
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2,5-dimethylbenzene-1-sulfonamide
• 2320208-47-5
• F6571-1928
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2,5-dimethylbenzenesulfonamide

• Inchi： 1S/C15H23NO5S/c1-12-3-4-13(2)14(9-12)22(18,19)16-10-15(21-8-6-17)5-7-20-11-15/h3-4,9,16-17H,5-8,10-11H2,1-2H3
• InChI Key： YMRSCUJXJLCBOZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCC1(COCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 329.12969401g/mol
• Monoisotopic Mass: 329.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2320208-47-5)

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2320208-47-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a 2,5-dimethylbenzene core with a hydroxyethoxyoxolane side chain. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The presence of both sulfonamide and hydroxyethoxy functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of anti-inflammatory and antimicrobial agents.

Recent studies highlight the growing interest in sulfonamide-based compounds like N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide as potential candidates for addressing drug-resistant infections and chronic inflammatory diseases. Researchers are particularly intrigued by its structural adaptability, which allows for modifications to enhance bioavailability and target specificity. The compound's CAS No. 2320208-47-5 serves as a critical identifier in global chemical databases, facilitating its traceability in academic and industrial research.

In the context of green chemistry, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide has been explored for its potential role in sustainable synthesis methods. Its hydroxyethoxy moiety offers opportunities for biodegradable derivatization, aligning with the increasing demand for eco-friendly chemical processes. This aligns with current trends in pharmaceutical manufacturing, where reducing environmental impact is a top priority.

The compound's mechanistic pathways are also under investigation, particularly its interaction with enzymatic targets such as cyclooxygenases (COX) and bacterial dihydropteroate synthase (DHPS). These studies are driven by the need to develop next-generation therapeutics with improved efficacy and safety profiles. Additionally, its solubility properties and stability under physiological conditions make it a promising candidate for formulation development.

From a commercial perspective, CAS No. 2320208-47-5 is increasingly listed in chemical catalogs as a high-value intermediate. Its synthesis and purification protocols are subjects of ongoing optimization to meet the demands of large-scale production. The compound's patent landscape is also evolving, with several applications filed for its derivatives in therapeutic and industrial contexts.

In summary, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide represents a fascinating intersection of medicinal chemistry and material science. Its multifunctional design and broad applicability position it as a compound of significant interest for future research and development. As the scientific community continues to explore its potential, CAS No. 2320208-47-5 is likely to remain a key focus in the quest for innovative solutions to global health and environmental challenges.